(E)-3-(dimethylamino)-1-(4-methyl-2-pyridin-4-yl-1,3-thiazol-5-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(dimethylamino)-1-(4-methyl-2-pyridin-4-yl-1,3-thiazol-5-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H15N3OS/c1-10-13(12(18)6-9-17(2)3)19-14(16-10)11-4-7-15-8-5-11/h4-9H,1-3H3/b9-6+
• InChI Key: PSXADHPGVVKHOX-RMKNXTFCSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CC=NC=C2)C(=O)C=CN(C)C
• Isomeric SMILES: CC1=C(SC(=N1)C2=CC=NC=C2)C(=O)/C=C/N(C)C
• Molecular Formula: C14H15N3OS
• Molecular Weight: 273.36 g/mol

Description

(E)-3-(dimethylamino)-1-(4-methyl-2-pyridin-4-yl-1,3-thiazol-5-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H15N3OS and its molecular weight is 273.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Organic Compounds

This compound serves as a versatile building block in the synthesis of various azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives, incorporating the thiazolo[3,2-a]benzimidazole moiety. Its reactivity with different N-nucleophiles leads to the formation of compounds with potential antimicrobial and antifungal properties. The versatility of this compound in organic synthesis demonstrates its utility in creating a diverse array of heterocyclic compounds with potential biological activities (Farag et al., 2011).

Antimicrobial and Antitumor Activities

Derivatives synthesized from this compound have been evaluated for their antimicrobial activities against various bacterial and fungal species, with some showing moderate effects. This indicates the potential for developing new antimicrobial agents based on these structures. Furthermore, the compound's derivatives have also been assessed for antitumor activities, suggesting a promising avenue for anticancer drug development (Abdel‐Aziz et al., 2008).

Advanced Material Synthesis

This compound and its derivatives have applications in the synthesis of advanced materials. For example, derivatives with significant molecular quadratic hyperpolarizabilities have been synthesized for applications in nonlinear optics. These materials exhibit large first hyperpolarizabilities, which are crucial for developing optical technologies, including high-speed information processing and telecommunications (Coe et al., 1997).

Heterocyclic Chemistry

The compound is instrumental in generating structurally diverse libraries through various chemical reactions, including alkylation and ring closure. It facilitates the creation of compounds with thiazolopyridine, pyrazolopyridine, and other heterocyclic frameworks, highlighting its significance in the field of heterocyclic chemistry and its potential for generating novel compounds with varied biological activities (Roman, 2013).